Cas no 1261990-78-6 (3-(3-Chlorophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Chlorophenyl)-2-methoxybenzoic acid
• CAS No: 1261990-78-6
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18319908
• CID: 2767978
• PubChem ID: 53225825
• Update Time: 2025-06-15

3-(3-Chlorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLOROPHENYL)-2-METHOXYBENZOIC ACID
• DTXSID60689557
• 3-(3-Chlorophenyl)-2-methoxybenzoic acid, 95%
• 1261990-78-6
• MFCD18319908
• 3'-Chloro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Chlorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18319908
• Inchi： 1S/C14H11ClO3/c1-18-13-11(6-3-7-12(13)14(16)17)9-4-2-5-10(15)8-9/h2-8H,1H3,(H,16,17)
• InChI Key： GJIQIRCPGAVQOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-Chlorophenyl)-2-methoxybenzoic acid

Research Update on 3-(3-Chlorophenyl)-2-methoxybenzoic acid (CAS: 1261990-78-6) in Chemical Biology and Pharmaceutical Applications

3-(3-Chlorophenyl)-2-methoxybenzoic acid (CAS: 1261990-78-6) is a synthetic small molecule that has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its chlorophenyl and methoxybenzoic acid moieties, has been investigated for its role as an intermediate in drug synthesis and its biological activity in various disease models. Recent studies have explored its mechanism of action, pharmacokinetics, and potential as a lead compound for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers evaluated the inhibitory effects of 3-(3-Chlorophenyl)-2-methoxybenzoic acid on specific inflammatory pathways. The study demonstrated that the compound effectively suppressed the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro, suggesting its potential as an anti-inflammatory agent. Molecular docking simulations further revealed that the compound interacts with key residues in the active site of the target protein, providing insights into its binding affinity and selectivity.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, where the compound was investigated for its role in modulating enzyme activity. The study highlighted its ability to act as a selective inhibitor of a specific enzyme involved in metabolic disorders. The researchers employed a combination of kinetic assays and X-ray crystallography to elucidate the structural basis of inhibition, paving the way for the design of more potent derivatives.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 3-(3-Chlorophenyl)-2-methoxybenzoic acid. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, achieving high yield and purity. This development is critical for ensuring the compound's availability for further preclinical and clinical studies.

In summary, 3-(3-Chlorophenyl)-2-methoxybenzoic acid (CAS: 1261990-78-6) represents a promising candidate in drug discovery, with demonstrated biological activity and synthetic feasibility. Future research should focus on in vivo validation of its therapeutic potential and the exploration of its structure-activity relationships to optimize efficacy and safety profiles.